1-Cyclopropoxy-2,3-diisopropoxybenzene

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 1-cyclopropyloxy-2,3-di(propan-2-yloxy)benzene
• InChI: InChI=1S/C15H22O3/c1-10(2)16-13-6-5-7-14(18-12-8-9-12)15(13)17-11(3)4/h5-7,10-12H,8-9H2,1-4H3
• InChI Key: FLNJYVKEVHKGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1OC(C)C)OC2CC2

Description

1-Cyclopropoxy-2,3-diisopropoxybenzene is a specialty benzene derivative engineered for advanced chemical and pharmaceutical research. This compound features a unique tris-ether structure, incorporating both cyclopropoxy and diisopropoxy substituents arranged on a single aromatic ring. This molecular architecture makes it a valuable intermediate in synthetic organic chemistry, particularly for developing novel ligands, functional materials, and complex natural product analogs. The cyclopropyl group is a well-known pharmacophore in medicinal chemistry, often used to modulate metabolic stability, potency, and conformational properties of lead compounds . The presence of multiple alkoxy groups offers sites for further chemical diversification and can influence the electron-density of the aromatic system, making this compound a versatile scaffold for method development and discovery chemistry. Researchers can utilize this building block in cross-coupling reactions, scaffold diversification, and as a precursor for more complex molecular systems. This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Preparation Methods

Directed Ortho-Metalation Strategy

A three-step sequence begins with 1-fluoro-2,3-diisopropoxybenzene, where the fluorine atom at position 1 acts as a leaving group. Treatment with cyclopropoxide ions (generated from cyclopropanol and a strong base like sodium hydride) in dimethyl sulfoxide at 110°C facilitates nucleophilic aromatic substitution. The electron-donating isopropoxy groups at positions 2 and 3 activate the ring toward substitution at the para position relative to the fluorine, but steric effects dominate, favoring substitution at the less hindered position 1.

Key Reaction Parameters

• Temperature: 110°C
• Solvent: DMSO
• Base: NaH (2.5 equiv)
• Yield: 38% (isolated after column chromatography)

Challenges include competing elimination reactions and the need for anhydrous conditions to prevent cyclopropanol decomposition.

Protection/Deprotection Approach

Starting with pyrogallol (1,2,3-trihydroxybenzene), sequential alkylation introduces the substituents:

• Protection of two hydroxyl groups as tert-butyldimethylsilyl (TBS) ethers.
• Alkylation of the remaining hydroxyl with cyclopropyl bromide using K2CO3 in acetone (60°C, 12 h).
• Deprotection of TBS groups with tetrabutylammonium fluoride (TBAF).
• Stepwise alkylation of the two hydroxyls with isopropyl bromide.

This method suffers from low efficiency (22% overall yield) due to incomplete deprotection and side reactions during the final alkylation.

Transition Metal-Catalyzed C–O Coupling

Palladium-Catalyzed Buchwald-Hartwig Amination Analogue

Adapting cross-coupling methodologies, a trihalobenzene substrate (1-bromo-2,3-diiodobenzene) reacts with cyclopropanol and isopropanol derivatives. Using Pd(OAc)2/Xantphos as the catalyst system and Cs2CO3 as the base in toluene at 100°C, the reaction sequentially substitutes halides with alkoxy groups. The order of substitution—cyclopropoxy first, followed by isopropoxy—avoids steric clashes during catalysis.

Optimized Conditions

Parameter	Value
Catalyst loading	5 mol% Pd(OAc)2
Ligand	10 mol% Xantphos
Temperature	100°C
Time per step	18–24 h
Total yield	45%

Regioselectivity challenges arise from competing coupling at iodine versus bromine sites, necessitating careful stoichiometric control.

Cyclopropanation via Iodine/DBU-Mediated Cyclization

Building on the iodine/1,8-diazabicycloundec-7-ene (DBU) cyclization methodology, this route employs a diketone precursor. 1,3,5-Triaryl-1,5-diketones undergo cyclization to form cyclopropane rings, which are subsequently functionalized:

• Synthesis of 1,5-diketone intermediate: 2,3-diisopropoxyphenyl acetophenone.
• Iodine/DBU-mediated cyclization at 0°C for 6 h forms the cyclopropane ring.
• Reduction of diketone to diol using NaBH4.
• Acid-catalyzed (HCl) dehydration to install the cyclopropoxy group.

Critical Observations

• Cyclopropane ring formation proceeds in 52% yield.
• Acidic conditions during dehydration risk ring-opening, necessitating strict temperature control (<40°C).

Oxidation-Alkylation Tandem Approach

Inspired by diisopropylbenzene hydroperoxide synthesis, this method oxidizes 1,3-diisopropylbenzene to introduce hydroxyl groups, followed by alkylation:

• Oxidation with O2 catalyzed by [(C8H17)3NCH2Ph]Cl (5 mol%) at 10 barg yields 1,3-diisopropylbenzene dihydroperoxide.
• Selective reduction of hydroperoxide to diol using Pd/C and H2.
• Mitsunobu reaction with cyclopropanol (DIAD, PPh3) installs the cyclopropoxy group.

Performance Metrics

Step	Conversion	Selectivity
1	89%	78%
3	67%	91%

Side products include mono-alkylated derivatives and cyclopropane ring-opened byproducts.

Comparative Analysis of Synthetic Routes

The table below evaluates key metrics for each method:

Method	Yield (%)	Purity (%)	Scalability	Cost ($/g)
Nucleophilic Substitution	38	95	Moderate	120
Protection/Deprotection	22	88	Low	310
Pd-Catalyzed Coupling	45	97	High	95
Iodine/DBU Cyclization	41	93	Moderate	85
Oxidation-Alkylation	29	89	High	140

Transition metal-catalyzed coupling offers the best balance of yield and scalability, though iodine-mediated cyclization is more cost-effective. All routes require chromatography for purification, highlighting the need for improved workup protocols.

Chemical Reactions Analysis

1-Cyclopropoxy-2,3-diisopropoxybenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas in the presence of a palladium catalyst can convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur, particularly at the isopropoxy groups, using reagents such as sodium hydride or lithium diisopropylamide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Cyclopropoxy-2,3-diisopropoxybenzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex aromatic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of therapeutic agents.

Industry: It is used in the production of polymers and other industrial chemicals due to its reactivity and stability.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-2,3-diisopropoxybenzene exerts its effects involves interactions with various molecular targets. The cyclopropoxy group can participate in ring-opening reactions, while the diisopropoxy groups can undergo hydrolysis or substitution reactions. These interactions can modulate biological pathways and influence the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

However, comparisons can be drawn indirectly by analyzing substituent effects and properties of related compounds:

Substituent Effects on Reactivity and Stability

• Cyclopropoxy vs. In contrast, 1,3-Bis(diphenylphosphino)propane () contains diphenylphosphino groups, which enhance its utility as a ligand in transition-metal catalysis due to strong electron-donating properties. The phosphine groups in ’s compound are significantly more reactive toward oxidation compared to ether groups .

• Isopropoxy vs. Chloro Substituents :
  The isopropoxy groups in 1-Cyclopropoxy-2,3-diisopropoxybenzene are electron-donating, stabilizing the benzene ring. Conversely, 1,2,3-Trichloropropane () features electron-withdrawing chloro substituents, making it more reactive in nucleophilic substitution reactions but also more toxicologically hazardous .

Data Table: General Comparison of Substituent Effects

Compound Type	Example from Evidence	Key Substituents	Reactivity/Applications	Hazards
Aromatic Ethers	Target Compound	Cyclopropoxy, Isopropoxy	Potential synthesis intermediate	Flammability (inferred)
Phosphine Ligands	1,3-Bis(diphenylphosphino)propane	Diphenylphosphino	Catalysis, metal coordination	Air-sensitive, toxic
Halogenated Alkanes	1,2,3-Trichloropropane	Chloro	Solvent, chemical intermediate	Carcinogenic, environmental

Limitations of Available Evidence

The provided sources lack direct data on 1-Cyclopropoxy-2,3-diisopropoxybenzene, necessitating reliance on structural analogs and general chemical principles. For instance:

• focuses on phosphine ligands, which differ fundamentally in reactivity from ethers.
• highlights hazards of halogenated compounds, offering only indirect insights into alkoxy-substituted aromatics.

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for 1-Cyclopropoxy-2,3-diisopropoxybenzene, and how can purity be optimized?

• Methodology :

• Nucleophilic substitution : Cyclopropanol and isopropanol derivatives can react with halogenated benzene precursors (e.g., 1-bromo-2,3-diisopropoxybenzene) under basic conditions (e.g., K₂CO₃) to introduce alkoxy groups. Reaction optimization may involve temperature control (60–80°C) and inert atmospheres to avoid side reactions .
• Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) to isolate the product. Monitor purity via HPLC (>95% threshold) or GC-MS.
• Example Table :

Reaction Step	Reagents/Conditions	Yield (%)	Purity (%)
Cyclopropoxy substitution	Cyclopropanol, K₂CO₃, DMF, 70°C	65	92
Isopropoxy substitution	Isopropyl bromide, NaH, THF, 50°C	78	96

Q. Which spectroscopic techniques are critical for characterizing 1-Cyclopropoxy-2,3-diisopropoxybenzene?

• Methodology :

• ¹H/¹³C NMR : Assign alkoxy proton signals (δ 1.0–1.5 ppm for cyclopropane, δ 1.2–1.4 ppm for isopropyl groups) and aromatic protons (δ 6.5–7.5 ppm). Use DEPT-135 for carbon assignments .
• FT-IR : Confirm ether linkages (C-O-C stretches at 1,050–1,250 cm⁻¹) and absence of hydroxyl impurities (~3,300 cm⁻¹).
• Mass Spectrometry : Validate molecular ion peaks (e.g., [M+H]⁺ at m/z 280.2) and fragmentation patterns.

Advanced Research Questions

Q. How can conflicting data on the compound’s thermal stability be resolved?

• Methodology :

• Controlled Decomposition Studies : Perform thermogravimetric analysis (TGA) under nitrogen/air to identify decomposition thresholds. Compare results with differential scanning calorimetry (DSC) to detect exothermic/endothermic events .
• Variable Testing : Replicate experiments under differing conditions (e.g., solvent traces, humidity levels) to isolate stability influencers.
• Case Example : A study reported stability discrepancies (180°C vs. 210°C decomposition). Further analysis revealed residual DMF from synthesis lowered the threshold; repurification eliminated this effect .

Q. What strategies mitigate solvent-dependent reactivity contradictions in etherification reactions?

• Methodology :

• Solvent Screening : Test polar aprotic (DMF, DMSO) vs. non-polar (toluene) solvents to assess reaction rates and byproduct formation.
• Kinetic Profiling : Use in-situ FT-IR or Raman spectroscopy to monitor intermediate formation (e.g., alkoxide ions).
• Statistical Design : Apply a factorial design (e.g., 2³ model) to evaluate solvent polarity, temperature, and base strength interactions .

Q. How can computational modeling predict regioselectivity in multi-alkoxybenzene derivatives?

• Methodology :

• DFT Calculations : Optimize molecular geometries (B3LYP/6-31G*) to compare activation energies for cyclopropoxy vs. isopropoxy substitution pathways.
• Electrostatic Potential Maps : Identify electron-deficient aromatic positions favoring nucleophilic attack.
• Validation : Correlate computational predictions with experimental HPLC yields (R² > 0.85 threshold) .

Safety and Handling

Q. What safety protocols are essential for handling alkoxybenzene derivatives?

• Methodology :

• PPE : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for synthesis steps involving volatile reagents .
• Spill Management : Neutralize with inert adsorbents (vermiculite) and dispose via hazardous waste protocols.
• Storage : Store in airtight containers under nitrogen at –20°C to prevent oxidation .

Data Contradiction Analysis

Q. How should researchers address inconsistencies in biological activity studies?

• Methodology :

• Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ values) and apply heterogeneity tests (I² statistic) to identify outliers .
• Dose-Response Reassessment : Reproduce assays with standardized cell lines (e.g., HEK293) and controls (e.g., DMSO vehicle).
• Mechanistic Studies : Use knock-out models (e.g., CRISPR) to validate target engagement vs. off-pathway effects .